Cas no 62646-35-9 (Benzoic acid, 4-[[[4-(aminosulfonyl)phenyl]amino]sulfonyl]-)

• Product Name: Benzoic acid, 4-[[[4-(aminosulfonyl)phenyl]amino]sulfonyl]-
• CAS No: 62646-35-9
• MF: C₁₃H₁₂N₂O₆S₂
• MW: 356.374180793762
• CID: 436518
• PubChem ID: 12328629
• Update Time: 2025-04-19

Benzoic acid, 4-[[[4-(aminosulfonyl)phenyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[4-(aminosulfonyl)phenyl]amino]sulfonyl]-
• 4-[(4-sulfamoylphenyl)sulfamoyl]benzoic acid
• DTXSID70490075
• AKOS006470093
• 62646-35-9

• Inchi： 1S/C13H12N2O6S2/c14-22(18,19)11-7-3-10(4-8-11)15-23(20,21)12-5-1-9(2-6-12)13(16)17/h1-8,15H,(H,16,17)(H2,14,18,19)
• InChI Key： NGFLMQXNMOTFQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 356.01376
• Monoisotopic Mass: 356.01367845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 143.63